Trisilane, 1,1,1,2,3,3,3-heptamethyl-2-(trimethylsilyl)-

• CAS No.: 2003-86-3
• Molecular Formula: C10H30Si4
• Molecular Weight: 262.69 g/mol
• IUPAC Name: trimethyl-[methyl-bis(trimethylsilyl)silyl]silane
• InChI: InChI=1S/C10H30Si4/c1-11(2,3)14(10,12(4,5)6)13(7,8)9/h1-10H3
• InChI Key: PITNOWUEKMGZFG-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[Si](C)([Si](C)(C)C)[Si](C)(C)C

Description

Trisilane, 1,1,1,2,3,3,3-heptamethyl-2-(trimethylsilyl)-, also known by its chemical formula C10H30Si4, is an organosilicon compound. This compound is characterized by the presence of multiple silicon atoms, making it a valuable reagent in various chemical reactions and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Trisilane, 1,1,1,2,3,3,3-heptamethyl-2-(trimethylsilyl)- typically involves the reaction of hexamethyldisilane with trimethylsilyl chloride in the presence of a catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound often involves large-scale reactions using similar synthetic routes. The process is optimized for high yield and purity, with stringent quality control measures in place to ensure consistency .

Chemical Reactions Analysis

Types of Reactions

Trisilane, 1,1,1,2,3,3,3-heptamethyl-2-(trimethylsilyl)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanols and siloxanes.

Reduction: It acts as a reducing agent in certain organic reactions.

Substitution: The silicon atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions include silanols, siloxanes, and various substituted silanes, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Trisilane, 1,1,1,2,3,3,3-heptamethyl-2-(trimethylsilyl)- has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other organosilicon compounds.

Biology: The compound is utilized in the development of silicon-based biomaterials.

Medicine: Research is ongoing into its potential use in drug delivery systems and medical implants.

Industry: It is employed in the production of silicone polymers and as a component in various industrial processes

Mechanism of Action

The mechanism by which Trisilane, 1,1,1,2,3,3,3-heptamethyl-2-(trimethylsilyl)- exerts its effects involves the interaction of its silicon atoms with various molecular targets. The compound can form stable bonds with other elements, facilitating a range of chemical reactions. The pathways involved include radical reactions and hydrosilylation processes .

Comparison with Similar Compounds

Similar Compounds

Trisilane, 1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)-: Similar in structure but with different substitution patterns.

Trisilane, 1,1,1,2,3,3,3-heptamethyl-2-phenyl-: Contains a phenyl group instead of a trimethylsilyl group.

Trisilane, 1,1,1,2,3,3,3-heptamethyl-2-(triphenylsilyl)-: Features a triphenylsilyl group, offering different reactivity

Uniqueness

What sets Trisilane, 1,1,1,2,3,3,3-heptamethyl-2-(trimethylsilyl)- apart is its unique combination of silicon atoms and trimethylsilyl group, which provides distinct reactivity and stability. This makes it particularly valuable in specialized chemical syntheses and industrial applications .